Cas no 1256492-23-5 (5-Ethyl-4-(piperazin-1-yl)pyrimidine)

5-Ethyl-4-(piperazin-1-yl)pyrimidine is a pyrimidine derivative featuring an ethyl substituent at the 5-position and a piperazine moiety at the 4-position. This compound serves as a versatile intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of bioactive molecules. Its piperazine ring enhances solubility and binding affinity, making it valuable for drug discovery applications. The pyrimidine core offers structural rigidity, facilitating interactions with biological targets. The ethyl group contributes to lipophilicity, influencing pharmacokinetic properties. This compound is suitable for further functionalization, enabling the synthesis of diverse analogs for research in medicinal chemistry. High purity and well-defined reactivity ensure consistent performance in synthetic applications.

5-Ethyl-4-(piperazin-1-yl)pyrimidine structure

1256492-23-5 structure

Product Name:5-Ethyl-4-(piperazin-1-yl)pyrimidine

CAS No:1256492-23-5

MF:C₁₀H₁₆N₄

MW:192.260841369629

MDL:MFCD24618752

CID:4691481

Update Time:2025-10-29

5-Ethyl-4-(piperazin-1-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

- 5-ethyl-4-(piperazin-1-yl)pyrimidine
- FCH1933465
- 5-Ethyl-4-(piperazin-1-yl)pyrimidine
- MDL： MFCD24618752
- Inchi： 1S/C10H16N4/c1-2-9-7-12-8-13-10(9)14-5-3-11-4-6-14/h7-8,11H,2-6H2,1H3
- InChI Key： MHVMKYWJWNXDLP-UHFFFAOYSA-N
- SMILES： N1(C2C(=CN=CN=2)CC)CCNCC1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 168
Topological Polar Surface Area: 41

5-Ethyl-4-(piperazin-1-yl)pyrimidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Matrix Scientific	153404-250mg	5-Ethyl-4-(piperazin-1-yl)pyrimidine, 95%	1256492-23-5	95%	250mg	$311.00	2023-09-06
Matrix Scientific	153404-1g	5-Ethyl-4-(piperazin-1-yl)pyrimidine, 95%	1256492-23-5	95%	1g	$926.00	2023-09-06

5-Ethyl-4-(piperazin-1-yl)pyrimidine Related Literature

1. An automatic determination of thoria in thoria-urania mixtures

Analyst, 1966,91, 208-210
2. Aggregation kinetics and gel formation in modestly concentrated suspensions of oppositely charged model ceramic colloids: a numerical study

M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
3. An amphipathic trans-acting phosphorothioate RNA element delivers an uncharged phosphorodiamidate morpholino sequence in mdx mouse myotubes†

H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
4. Aggregation, pretransitional behavior, and optical properties in the isotropic phase of lyotropic chromonic liquid crystals studied in high magnetic fields

Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†

Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 5-Ethyl-4-(piperazin-1-yl)pyrimidine

Recent Advances in the Study of 5-Ethyl-4-(piperazin-1-yl)pyrimidine (CAS: 1256492-23-5) in Chemical Biology and Pharmaceutical Research

The compound 5-Ethyl-4-(piperazin-1-yl)pyrimidine (CAS: 1256492-23-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This heterocyclic compound, characterized by its pyrimidine core and piperazine substituent, has been explored for its role in modulating various biological pathways. Recent studies have focused on its synthesis, pharmacological properties, and potential as a lead compound in drug discovery.

A study published in the Journal of Medicinal Chemistry (2023) highlighted the efficient synthesis of 5-Ethyl-4-(piperazin-1-yl)pyrimidine via a multi-step reaction pathway, optimizing yield and purity. The research emphasized the compound's stability under physiological conditions, making it a viable candidate for further pharmacological evaluation. Additionally, computational docking studies suggested high affinity for several kinase targets, implicating its potential in oncology and inflammatory diseases.

In vitro and in vivo studies have further elucidated the compound's mechanism of action. A recent preprint on BioRxiv demonstrated that 5-Ethyl-4-(piperazin-1-yl)pyrimidine exhibits inhibitory effects on specific protein kinases involved in cell proliferation. The study reported an IC50 value in the nanomolar range, indicating potent biological activity. These findings were corroborated by another study in the European Journal of Pharmacology, which explored the compound's anti-inflammatory properties in murine models.

Despite these promising results, challenges remain in the clinical translation of 5-Ethyl-4-(piperazin-1-yl)pyrimidine. Pharmacokinetic studies have identified issues related to bioavailability and metabolic stability, necessitating further structural optimization. Current research efforts are focused on derivatization strategies to enhance its drug-like properties while retaining its biological efficacy.

In conclusion, 5-Ethyl-4-(piperazin-1-yl)pyrimidine (CAS: 1256492-23-5) represents a promising scaffold in drug discovery, with demonstrated activity in preclinical models. Ongoing research aims to address its limitations and explore its full therapeutic potential, positioning it as a compound of interest for future pharmaceutical development.